Cas no 109679-41-6 (1-Hexanone,6-amino-1-[4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl]-)
109679-41-6 structure
Product Name:1-Hexanone,6-amino-1-[4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl]-
CAS No:109679-41-6
MF:C20H30N6O3
MW:402.490603923798
CID:169037
PubChem ID:194829
Update Time:2025-04-19
1-Hexanone,6-amino-1-[4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl]- Chemical and Physical Properties
Names and Identifiers
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- 1-Hexanone,6-amino-1-[4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl]-
- 6-amino-1-[4-(4-amino-6,7-dimethoxyquinazolin-2-yl)piperazin-1-yl]hexan-1-one
- prazosinamine
- 1-(4'-Amino-6',7'-dimethoxyquinazolin-2'-yl)-4-(6''-aminohexanoyl)piperazine
- Prazosinamine HCl
- Prazosinamine hydrochloride
- DTXSID30149012
- 109679-41-6
-
- Inchi: 1S/C20H30N6O3/c1-28-16-12-14-15(13-17(16)29-2)23-20(24-19(14)22)26-10-8-25(9-11-26)18(27)6-4-3-5-7-21/h12-13H,3-11,21H2,1-2H3,(H2,22,23,24)
- InChI Key: PUMFFOCDLOJMBP-UHFFFAOYSA-N
- SMILES: O=C(CCCCCN)N1CCN(C2N=C(C3C=C(C(=CC=3N=2)OC)OC)N)CC1
Computed Properties
- Exact Mass: 402.2382
- Monoisotopic Mass: 402.238
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 29
- Rotatable Bond Count: 8
- Complexity: 516
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 120Ų
Experimental Properties
- Density: 1.24
- Boiling Point: 665.1°Cat760mmHg
- Flash Point: 356°C
- Refractive Index: 1.612
- PSA: 119.83
- LogP: 2.03020
1-Hexanone,6-amino-1-[4-(4-amino-6,7-dimethoxy-2-quinazolinyl)-1-piperazinyl]- Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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